3-(4,5-Dichloropyrimidin-2-yl)pyrazolo[1,5-a]pyridine
Overview
Description
3-(4,5-Dichloropyrimidin-2-yl)pyrazolo[1,5-a]pyridine, or DCPP, is a heterocyclic compound used in a variety of scientific research applications. DCPP has been used to study enzyme inhibition, cell signaling pathways, and other biochemical and physiological processes.
Scientific Research Applications
Pharmaceutical Testing
3-(4,5-Dichloropyrimidin-2-yl)pyrazolo[1,5-a]pyridine: is utilized in pharmaceutical testing as a high-quality reference standard . This compound ensures accurate results in pharmacological research, particularly in the development of new drugs where precise measurement and consistency are crucial.
Antitumor Scaffold
This compound serves as an antitumor scaffold in medicinal chemistry . Its derivatives are part of a large family of N-heterocyclic compounds that have shown significant potential in cancer treatment due to their ability to inhibit tumor growth.
Enzymatic Inhibitory Activity
The compound exhibits enzymatic inhibitory activity, which is valuable in drug design . By inhibiting specific enzymes, it can interfere with the metabolic pathways essential for the survival of cancer cells, offering a targeted approach to cancer therapy.
Organic Synthesis
In organic synthesis, 3-(4,5-Dichloropyrimidin-2-yl)pyrazolo[1,5-a]pyridine is a versatile scaffold that allows for various structural modifications . This adaptability is beneficial for creating a wide range of synthetic molecules with potential applications in different fields of chemistry.
Material Science
The compound has attracted attention in material science due to its significant photophysical properties . These properties can be harnessed in the development of new materials with specific optical characteristics, such as light-emitting diodes (LEDs) or sensors.
Fluorophore Development
As a base for fluorophores, this compound contributes to the study of solvatofluorochromic effects . Fluorophores derived from it can be used in bioimaging and diagnostics, providing a non-invasive means to track biological processes.
CDK2 Inhibition for Cancer Treatment
It has been identified as a potential inhibitor of CDK2, a cyclin-dependent kinase involved in cell cycle regulation . Inhibition of CDK2 is a promising strategy for selectively targeting tumor cells, making it a valuable compound in cancer research.
Synthesis of Pyrazolo[1,5-a]pyrimidines-based Compounds
The main synthesis route of pyrazolo[1,5-a]pyrimidines allows for structural modifications at various positions, leading to the creation of diverse compounds with potential therapeutic applications .
Mechanism of Action
Target of Action
The primary target of 3-(4,5-Dichloropyrimidin-2-yl)pyrazolo[1,5-a]pyridine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle .
Mode of Action
3-(4,5-Dichloropyrimidin-2-yl)pyrazolo[1,5-a]pyridine inhibits CDK2, thereby disrupting the normal progression of the cell cycle . This compound fits well into the active site of CDK2, forming essential hydrogen bonds with Leucine 83 .
Biochemical Pathways
By inhibiting CDK2, 3-(4,5-Dichloropyrimidin-2-yl)pyrazolo[1,5-a]pyridine affects the cell cycle progression . CDK2 is responsible for phosphorylation of key components for cell proliferation . Therefore, its inhibition can lead to cell growth arrest at the G0-G1 stage .
Pharmacokinetics
These properties help predict the structure requirement for the observed antitumor activity .
Result of Action
The inhibition of CDK2 by 3-(4,5-Dichloropyrimidin-2-yl)pyrazolo[1,5-a]pyridine leads to significant alterations in cell cycle progression, in addition to inducing apoptosis within cells . This results in the inhibition of the growth of examined cell lines .
properties
IUPAC Name |
3-(4,5-dichloropyrimidin-2-yl)pyrazolo[1,5-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Cl2N4/c12-8-6-14-11(16-10(8)13)7-5-15-17-4-2-1-3-9(7)17/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVZNISPCHNKEEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=NN2C=C1)C3=NC=C(C(=N3)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4,5-Dichloropyrimidin-2-yl)pyrazolo[1,5-a]pyridine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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